10.1039/C2CE25771H | Effect of partial preferential orientation and distortions in octahedral clusters on the photoluminescence properties of FeWO4 nanocrystals†

Effect of partial preferential orientation and distortions in octahedral clusters on the photoluminescence properties of FeWO4 nanocrystals†

CrystEngComm Pub Date: 2012-08-03 DOI: 10.1039/C2CE25771H

Abstract

This communication is a report of our initial research to obtain iron tungstate (FeWO₄) nanocrystals by the microwave-hydrothermal method at 170 °C for 45 min. X-ray diffraction patterns showed that the FeWO₄ nanocrystals prepared with polyethylene glycol-200 have a partial preferential orientation in the (011) plane in relation to other nanocrystals prepared with sodium bis(2-ethylhexyl)sulfosuccinate and water. Rietveld refinement data indicates that all nanocrystals are monophasic with wolframite-type monoclinic structures and exhibit different distortions on octahedral [FeO₆]/[WO₆] clusters. High resolution transmission electron microcopy revealed an oriented attachment mechanism for the growth of aggregated FeWO₄ nanocrystals. Finally, we observed that the photoluminescence properties of these nanocrystals are affected by partial preferential orientation in the (011) plane and distortions on [FeO₆]/[WO₆] clusters.

Share View Original Text

Recommended Literature

[1] The SmartBioPhone™, a point of care vision under development through two European projects: OPTOLABCARD and LABONFOIL Jesus M. Ruano-López,Maria Agirregabiria,Garbiñe Olabarria,Dolores Verdoy,Dang D. Bang,Minqiang Bu,Anders Wolff,Anja Voigt,Jan A. Dziuban,Rafał Walczak,Javier BerganzoLab Chip, 2009,9, 1495-1499 10.1039/B902354M
[2] Photolytic preparation of tellurium nanorods† David H. Webber,Richard L. BrutcheyChem. Commun., 2009, 5701-5703 10.1039/B912434A
[3] Advances in the theory of superhydrophobic surfaces Lei Shi,Jing LiJ. Mater. Chem., 2012,22, 20112-20127 10.1039/C2JM32780E
[4] Back cover J. Mater. Chem. B, 2016,4, 6155-6156 10.1039/C6TB90130A
[5] Accurate and rapid microfluidic ELISA to monitor Infliximab titers in patients with inflammatory bowel diseases Virginia Chu,João GonçalvesAnalyst, 2022,147, 480-488 10.1039/D1AN01810H
[6] Total synthesis of cruciferane via epoxidation/tandem cyclization sequence† Suman Kr Ghosh,Rajagopal NagarajanRSC Adv., 2014,4, 63147-63149 10.1039/C4RA10309B
[7] Thermo-rheological responsive microcapsules for time-dependent controlled release of human mesenchymal stromal cells† B. Magne,K. Y. Cheung,D. AtanasovaBiomater. Sci., 2017,5, 2241-2250 10.1039/C7BM00663B
[8] Synthetic transporters for sulfate: a new method for the direct detection of lipid bilayer sulfate transport† Nathalie Busschaert,Louise E. Karagiannidis,Marco Wenzel,Cally J. E. Haynes,Neil J. Wells,Philip G. Young,Katrina A. Jolliffe,Philip A. GaleChem. Sci., 2014,5, 1118-1127 10.1039/C3SC52006D
[9] A non-linear phenomenon observed in the photochromic crystals of a rhodium dithionite complex with n-propyl moieties† Hidetaka Nakai,Seiya Miyata,Yuu Kajiwara,Yoshiki Ozawa,Masaaki AbeDalton Trans., 2020,49, 1721-1725 10.1039/C9DT04760C
[10] Hydrothermally derived p–n MoS2–ZnO from p–p MoS2-ZIF-8 for an efficient detection of NO2 at room temperature† He Lv,Zhuo Liu,Keying Shi,Yongxiang GaoJ. Mater. Chem. A, 2021,9, 14722-14730 10.1039/D1TA03578A

Journal Name：CrystEngComm

Research Products

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate

CAS no.: 106263-53-0
6-Acetyaminochroman-4-one

CAS no.: 103646-29-3
6-(2,2,2-Trifluoroethoxy)nicotinic acid

CAS no.: 175204-90-7
4-(1,3-Dioxolan-2-yl)benzene-1-carbothioamide

CAS no.: 175202-43-4
3-(1H-Imidazol-1-yl)propanoic acid

CAS no.: 18999-45-6
1-Methyl-1H-1,2,4-triazole-5-amine

CAS no.: 15795-39-8
Spiro[cyclopenta[7,8]phenanthro[2,3-c]pyrazole-1(2H),2'-oxetane](8CI,9CI)

CAS no.: 187-18-8
Tert-butyl 4-chloropiperidine-1-carboxylate

CAS no.: 154874-94-9
Nitrogen oxide (15NO)(8CI,9CI)

CAS no.: 15917-77-8
2H-Pyran,tetrahydro-4-(4-iodophenoxy)-

CAS no.: 144808-72-0